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Compound of Interest

Compound Name: 5-Acetyltaxachitriene A

Cat. No.: B8259418

CAS Number: 187988-48-3

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Acetyltaxachitriene A is a naturally occurring bicyclic taxane diterpenoid.[1] It belongs to the
broader class of taxanes, a group of compounds that have garnered significant interest in the
scientific community, primarily due to the potent anticancer activity of prominent members like
Paclitaxel (Taxol®).[1] 5-Acetyltaxachitriene A was first isolated from the needles of the
Chinese Yew, Taxus mairei, a plant species recognized as a source of various taxoids.[1][2]
This document provides a comprehensive summary of the available technical data on 5-
Acetyltaxachitriene A.

Chemical and Physical Properties

The fundamental chemical and physical properties of 5-Acetyltaxachitriene A have been
determined and are summarized in the table below. This data is essential for its identification,
handling, and use in experimental settings.
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Property Value Source
CAS Number 187988-48-3 [2]
Molecular Formula C34H46014 [2]
Molecular Weight 678.72 g/mol [2]

[(1R,2S,3E,5S,7R,8E,10R,13S
)-2,5,7,9,10,13-hexaacetyloxy-
IUPAC Name 8,12,15,15-tetramethyl-4- [2]
bicyclo[9.3.1]pentadeca-
3,8,11-trienyl]methyl acetate

Appearance Powder [2]

Soluble in Acetone,
Solubility Chloroform, Dichloromethane, [2]
DMSO, Ethyl Acetate

Storage Store at -20°C [2]

Isolation and Characterization

5-Acetyltaxachitriene A was identified as a new natural product during the phytochemical
investigation of Taxus mairei. Its isolation was reported in a 1999 study focused on identifying
novel taxanes from this plant source.

Experimental Protocol: Isolation from Taxus mairei

The isolation of 5-Acetyltaxachitriene A, as described in the initial discovery, involved
standard chromatographic techniques. While the full detailed protocol from the original
publication is not readily available, a general workflow for the isolation of taxoids from Taxus
species can be outlined.

Figure 1. Generalized workflow for the isolation and identification of 5-Acetyltaxachitriene A.

The structure of 5-Acetyltaxachitriene A was established primarily through one-dimensional
(1D) and two-dimensional (2D) Nuclear Magnetic Resonance (NMR) spectroscopy.[1]
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Biological Activity and Signaling Pathways

Currently, there is a significant lack of published research on the biological activity of 5-
Acetyltaxachitriene A. While its chemical relatives, the taxanes, are well-known for their
cytotoxic effects and interaction with microtubules, no specific studies have been reported for
this particular compound. Therefore, information regarding its efficacy, mechanism of action, or
any associated signaling pathways is not available in the current scientific literature.

Future Research Directions

The structural novelty of 5-Acetyltaxachitriene A as a bicyclic taxane presents an opportunity
for further investigation. Future research efforts could be directed towards:

o Total Synthesis: Developing a synthetic route to obtain larger quantities of the compound for
biological screening.

« In Vitro Cytotoxicity Assays: Evaluating its potential anticancer activity against a panel of
human cancer cell lines.

» Mechanism of Action Studies: Investigating its interaction with cellular targets, such as
microtubules, to determine if it shares the mechanism of other taxanes.

» Pharmacokinetic Profiling: Assessing its absorption, distribution, metabolism, and excretion
(ADME) properties to understand its potential as a drug candidate.

The logical progression of research for a novel natural product like 5-Acetyltaxachitriene A is
depicted in the following diagram.
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Figure 2. Logical research progression for 5-Acetyltaxachitriene A.

Conclusion

5-Acetyltaxachitriene A is a structurally interesting natural product isolated from Taxus mairei.
While its chemical and physical properties are defined, a significant gap exists in the
understanding of its biological activities and potential therapeutic applications. This presents a
clear opportunity for further research to unlock the potential of this unique taxane. The scientific
community awaits studies that will elucidate its pharmacological profile and determine its place
within the broader landscape of taxane-based drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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